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Chemical Profile Comparison

The table below summarizes the key identifying information for the three perfluoroolefins. Please note that

"Perfluorohexene" and "Perfluorooctene" can have different isomers; the data here is for specific, commonly

referenced ones.

Property Perfluorohept-3-ene Perfluorohexene-1 Perfluorooctene-2

CAS
Number

63703-15-1 [1] 755-25-9 [2] 65500-50-7 [3]

Molecular
Formula

C₇F₁₄ [1] C₆F₁₂ [2] C₈F₁₆ [3]

Molecular
Weight

Information missing 300.05 g/mol [2] 400.06 g/mol [3]

Isomer
Type

Internal alkene Terminal alkene (1-

ene) [2]

Internal alkene (2-

ene) [3]
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Property Perfluorohept-3-ene Perfluorohexene-1 Perfluorooctene-2

Other Notes Synonym:
(3E)-1,1,1,2,2,3,4,5,5,6,6,7,7,7-

Tetradecafluorohept-3-ene [1]

Boiling point: ~57°C
[2]

Information missing

Experimental Insights from Literature

While direct performance comparisons are limited, one study provides an example of how these types of

compounds are used in experimental settings.

A 1991 mass spectrometric study used Perfluorohexene-2 (a structural analog of the compounds listed) in

vacuum pyrolysis experiments [4]. The experimental workflow can be summarized as follows:

Start: Perfluorohexene-2 Sample

High-Temp Pyrolysis
(950°C, 1×10⁻⁵ torr)

Radical Generation
(Perfluoro-2-buten-4-yl)

Path A: Radical Decomposition
(>800°C)

Path B: Electron Impact
(Ionization Potential Measurement)

Decomposition Products:
Tetrafluoroallene &

Trifluoromethyl Radicals
Result: IP = 10.3 ± 0.1 eV
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Key Findings from the Study [4]:

Radical Generation: When subjected to high-temperature vacuum pyrolysis, Perfluorohexene-2
generated the perfluoro-2-buten-4-yl radical.

Ionization Potential (IP): The Ionization Potential of this radical was measured to be 10.3 ± 0.1 eV
using electron impact methods. This value is similar to other perfluoro radicals like n-C₃F₇.

Decomposition: At temperatures exceeding 800°C, the generated radical decomposed further into
tetrafluoroallene and trifluoromethyl radicals.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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